Cas no 1533137-84-6 (Tert-butyl 3-(1-aminopentan-2-yl)-3-hydroxyazetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(1-aminopentan-2-yl)-3-hydroxyazetidine-1-carboxylate
• CAS No: 1533137-84-6
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 5282654
• Update Time: 2025-06-27

Tert-butyl 3-(1-aminopentan-2-yl)-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-aminopentan-2-yl)-3-hydroxyazetidine-1-carboxylate
• Tert-butyl 3-(1-aminopentan-2-yl)-3-hydroxyazetidine-1-carboxylate

• Inchi： 1S/C13H26N2O3/c1-5-6-10(7-14)13(17)8-15(9-13)11(16)18-12(2,3)4/h10,17H,5-9,14H2,1-4H3
• InChI Key： LMQVRJDKXBFRKZ-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)C1)C(CN)CCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 293
• XLogP3: 1.4
• Topological Polar Surface Area: 75.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on Tert-butyl 3-(1-aminopentan-2-yl)-3-hydroxyazetidine-1-carboxylate

Tert-butyl 3-(1-aminopentan-2-yl)-3-hydroxyazetidine-1-carboxylate (CAS No. 1533137-84-6): An Overview

Tert-butyl 3-(1-aminopentan-2-yl)-3-hydroxyazetidine-1-carboxylate (CAS No. 1533137-84-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutics and as a key intermediate in synthetic pathways.

The chemical structure of Tert-butyl 3-(1-aminopentan-2-yl)-3-hydroxyazetidine-1-carboxylate is composed of a tert-butyl group, an azetidine ring, and an aminoalkyl substituent. The tert-butyl group provides steric protection, while the azetidine ring and the aminoalkyl substituent contribute to the compound's reactivity and functional versatility. These structural elements make it an attractive candidate for a wide range of chemical transformations and biological studies.

Recent research has highlighted the importance of Tert-butyl 3-(1-aminopentan-2-yl)-3-hydroxyazetidine-1-carboxylate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their modulation can have significant therapeutic implications. The ability to synthesize such inhibitors efficiently and selectively is crucial for drug discovery and development.

In addition to its role in PPI inhibition, Tert-butyl 3-(1-aminopentan-2-yl)-3-hydroxyazetidine-1-carboxylate has also been explored for its potential in the development of central nervous system (CNS) drugs. A recent study in the European Journal of Medicinal Chemistry reported that derivatives of this compound exhibit promising neuroprotective properties. These derivatives were found to effectively reduce oxidative stress and inflammation in neuronal cells, making them potential candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthetic accessibility of Tert-butyl 3-(1-aminopentan-2-yl)-3-hydroxyazetidine-1-carboxylate is another factor contributing to its widespread use in research. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One notable method involves the use of palladium-catalyzed cross-coupling reactions, which allow for high yields and excellent stereoselectivity. This synthetic flexibility enables researchers to tailor the compound's properties for specific applications.

Beyond its direct applications, Tert-butyl 3-(1-aminopentan-2-yl)-3-hydroxyazetidine-1-carboxylate has also been used as a building block in combinatorial chemistry approaches. Combinatorial chemistry allows for the rapid generation of large libraries of compounds, which can then be screened for biological activity. This approach has been particularly useful in identifying lead compounds for drug discovery programs targeting various diseases.

In conclusion, Tert-butyl 3-(1-aminopentan-2-yl)-3-hydroxyazetidine-1-carboxylate (CAS No. 1533137-84-6) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and biological activity make it an important tool for advancing our understanding of complex biological processes and developing novel therapeutics. As research continues to uncover new possibilities, this compound is likely to play an increasingly significant role in the future of drug discovery and development.